Cas no 1698150-54-7 (2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde)

• Product Name: 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde
• CAS No: 1698150-54-7
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6387820
• PubChem ID: 108318792
• Update Time: 2025-10-28

2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde
• 1698150-54-7
• EN300-1293413

• Inchi： 1S/C12H11FN2O/c1-2-11-14-6-7-15(11)12-9(8-16)4-3-5-10(12)13/h3-8H,2H2,1H3
• InChI Key： NASGTOGJVXTNBJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C=O)=C1N1C=CN=C1CC

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde

Comprehensive Overview of 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde (CAS No. 1698150-54-7)

The compound 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde (CAS No. 1698150-54-7) is a fluorinated benzaldehyde derivative with a unique imidazole substitution. This structure combines the reactivity of an aldehyde group with the heterocyclic properties of an imidazole ring, making it a versatile intermediate in organic synthesis. Researchers and pharmaceutical developers are increasingly interested in such fluorinated compounds due to their potential applications in drug discovery, agrochemicals, and materials science. The presence of both fluorine and imidazole moieties enhances its metabolic stability and binding affinity, which are critical in the design of bioactive molecules.

In recent years, the demand for fluorinated organic compounds has surged, driven by their widespread use in pharmaceuticals and specialty chemicals. 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde is no exception, as its structural features align with modern trends in medicinal chemistry. Fluorination is a key strategy to improve the pharmacokinetic properties of drug candidates, and this compound's 3-fluorobenzaldehyde core offers a valuable scaffold for further derivatization. Additionally, the imidazole ring is a privileged structure in drug design, often found in molecules targeting enzymes or receptors.

The synthesis of 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde typically involves multi-step organic reactions, including imidazole alkylation and aldehyde functionalization. Chemists are exploring greener and more efficient synthetic routes to meet the growing industrial demand. Environmental sustainability is a hot topic in chemical research, and innovations in catalysis or solvent-free methods could enhance the appeal of this compound. Its CAS No. 1698150-54-7 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

Beyond pharmaceuticals, 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde has potential applications in material science, particularly in the development of advanced polymers or coatings. The fluorine atom can impart desirable properties such as thermal stability and chemical resistance. Researchers are also investigating its role in catalysis, where the imidazole moiety may act as a ligand for metal complexes. These interdisciplinary applications highlight the compound's versatility and relevance in cutting-edge scientific fields.

For those searching for "fluorobenzaldehyde derivatives" or "imidazole-based aldehydes," this compound represents a compelling case study. Its balanced lipophilicity and electronic effects make it a valuable tool in structure-activity relationship (SAR) studies. As the scientific community prioritizes fragment-based drug design and high-throughput screening, intermediates like 2-(2-ethyl-1H-imidazol-1-yl)-3-fluorobenzaldehyde are gaining attention. Future research may uncover novel applications, reinforcing its importance in synthetic and applied chemistry.